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Compound of Interest

Compound Name:
Trihexyl benzene-1,2,4-

tricarboxylate

Cat. No.: B072957 Get Quote

Application Notes and Protocols for Trihexyl
Benzene-1,2,4-tricarboxylate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of trihexyl benzene-1,2,4-tricarboxylate (CAS No. 1528-49-0). The information is

compiled from various safety data sheets and chemical databases to ensure a comprehensive

guide for laboratory personnel.

Chemical Identification and Properties
Trihexyl benzene-1,2,4-tricarboxylate is a triester of trimellitic acid and hexanol. It is primarily

used as a plasticizer in various polymer formulations.[1] While it is structurally related to other

trimellitates like Tris(2-ethylhexyl) benzene-1,2,4-tricarboxylate (TOTM), it is a distinct chemical

entity with its own specific properties and safety considerations.

Table 1: Physical and Chemical Properties of Trihexyl Benzene-1,2,4-tricarboxylate
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Property Value Source

CAS Number 1528-49-0 [2][3]

Molecular Formula C27H42O6 [2][4]

Molecular Weight 462.62 g/mol [4][5]

Appearance Clear, slightly yellow liquid [5]

Melting Point -46 °C [5]

Boiling Point 260-262 °C @ 4 mmHg [5]

Flash Point 268 °C [4][5]

Density 1.015 g/cm³ [5]

Water Solubility 33.3 ng/L at 25°C [5]

LogP 8.87 [5]

Hazard Identification and Toxicity Data
Based on available data, trihexyl benzene-1,2,4-tricarboxylate is generally considered to

have a low hazard profile. The majority of suppliers (78 out of 80) report that this chemical does

not meet the criteria for GHS hazard classification.[2] However, one safety data sheet suggests

it may cause long-lasting harmful effects to aquatic life.[6]

Table 2: Acute Toxicity Data for Trihexyl Benzene-1,2,4-tricarboxylate

Endpoint Species Route Value Source

LD50 Rabbit Dermal > 2 mL/kg [4]

LD50 - Oral Not available [4]

Table 3: Ecotoxicity Data for Trihexyl Benzene-1,2,4-tricarboxylate
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Endpoint Species Duration Value Source

Aquatic Hazard - -

May cause long

lasting harmful

effects to aquatic

life (H413)

[6]

Note: Specific quantitative ecotoxicity data (e.g., LC50) for trihexyl benzene-1,2,4-
tricarboxylate is limited. The provided hazard statement is based on a single source and

should be considered in risk assessment.

For a related compound, Tris(2-ethylhexyl) benzene-1,2,4-tricarboxylate (TOTM, CAS 3319-31-

1), extensive toxicity and ecotoxicity testing has been conducted. This data indicates low acute

toxicity (oral LD50 in rats >2000 mg/kg) and low toxicity to aquatic organisms.[7] While this

information can be informative, it is crucial to remember that it does not directly apply to

trihexyl benzene-1,2,4-tricarboxylate.

Safe Handling Protocols
Engineering Controls

Work in a well-ventilated area.[6] Local exhaust ventilation is recommended to minimize

exposure to mists or vapors.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[4] Lab coats or other

protective clothing should be worn to prevent skin contact.[4]

Respiratory Protection: If ventilation is inadequate or if mists are generated, use a NIOSH-

approved respirator.[4]

Hygiene Practices
Avoid contact with skin, eyes, and clothing.[4][6]
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Spill and Emergency Procedures
Spill Response

Evacuate personnel from the spill area.[6]

Wear appropriate PPE as described in section 3.2.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[6]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

Seek medical attention if irritation develops.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek

medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Storage and Disposal
Storage

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[4]
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Keep containers tightly closed when not in use.[4]

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Do not allow the material to enter drains or waterways.[6]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

Experimental Protocols:
Reproductive/Developmental Toxicity Screening
While specific experimental data for trihexyl benzene-1,2,4-tricarboxylate is not readily

available, a relevant protocol for assessing the potential reproductive and developmental

toxicity of similar compounds is the OECD Test Guideline 421: Reproduction/Developmental

Toxicity Screening Test. A summary of this protocol is provided below. For the related

compound TOTM, this test showed no adverse effects on female reproduction or offspring

development at doses up to 1000 mg/kg bw/day.[7]

Objective: To provide general information on the potential effects of a substance on male and

female reproductive performance, including gonadal function, mating behavior, conception, and

early-stage development of offspring.

Methodology Summary:

Test Animals: Typically rats.

Administration: The test substance is administered daily, usually via oral gavage, at three

different dose levels to groups of male and female animals. A control group receives the

vehicle only.

Dosing Period: Males are dosed for a minimum of four weeks (two weeks prior to mating,

during mating, and two weeks post-mating). Females are dosed throughout the study

(approximately 54 days).
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Mating: Animals are paired for mating.

Observations: Daily clinical observations, body weight, and food consumption are recorded.

Females are monitored for pregnancy and parturition.

Litter Assessment: The number of pups, their survival, sex, and body weights are recorded.

Necropsy: All adult animals are euthanized and subjected to a gross necropsy. Reproductive

organs are weighed and preserved for histopathological examination.

Diagrams
Caption: Workflow for the safe handling and disposal of trihexyl benzene-1,2,4-
tricarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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